Cas no 1188037-87-7 (4-(3-Bromophenyl)-2-chlorothiazole)

• Product Name: 4-(3-Bromophenyl)-2-chlorothiazole
• CAS No: 1188037-87-7
• MF: C₉H₅BrClNS
• MW: 274.564698934555
• CID: 1082005
• PubChem ID: 62942715
• Update Time: 2025-09-24

4-(3-Bromophenyl)-2-chlorothiazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromophenyl)-2-chlorothiazole
• 4-(3-bromophenyl)-2-chloro-1,3-thiazole
• 1188037-87-7
• DTXSID20734496
• MFCD11220001
• SCHEMBL15351730
• AKOS012240178
• DB-366760
• G70946
• SY314467

• Inchi： 1S/C9H5BrClNS/c10-7-3-1-2-6(4-7)8-5-13-9(11)12-8/h1-5H
• InChI Key： FGCHXDIQMZWJGA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CSC(=N1)Cl

Computed Properties

• Exact Mass: 272.90146g/mol
• Monoisotopic Mass: 272.90146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.1Ų

Additional information on 4-(3-Bromophenyl)-2-chlorothiazole

Professional Introduction to 4-(3-Bromophenyl)-2-chlorothiazole (CAS No. 1188037-87-7)

4-(3-Bromophenyl)-2-chlorothiazole, a compound with the chemical identifier CAS No. 1188037-87-7, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the thiazole family, which is renowned for its diverse biological activities and pharmacological properties. The structural features of this compound, particularly the presence of both bromine and chlorine substituents, make it a valuable scaffold for drug discovery and development.

The molecular structure of 4-(3-Bromophenyl)-2-chlorothiazole consists of a thiazole ring fused with a phenyl ring at the 4-position and a bromine atom at the 3-position of the phenyl ring, while a chlorine atom is attached to the 2-position of the thiazole ring. This specific arrangement of substituents contributes to its unique chemical reactivity and biological interactions. The compound's dual halogenation enhances its potential as an intermediate in synthesizing more complex pharmaceutical agents.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thiazole core exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Among these derivatives, 4-(3-Bromophenyl)-2-chlorothiazole has shown promise in several preclinical studies, particularly in the context of oncology research.

One of the most compelling aspects of 4-(3-Bromophenyl)-2-chlorothiazole is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. By inhibiting specific kinases, this compound may help restore normal cellular function and provide a therapeutic advantage. Current research is focused on identifying which kinases are most effectively targeted by this molecule, with the aim of developing targeted therapies.

Moreover, the bromine and chlorine atoms in 4-(3-Bromophenyl)-2-chlorothiazole serve as reactive sites for further chemical modification. This allows chemists to explore various structural analogs by introducing different functional groups or replacing one halogen with another. Such modifications can fine-tune the biological activity and pharmacokinetic properties of the compound, making it an attractive candidate for drug development.

The synthesis of 4-(3-Bromophenyl)-2-chlorothiazole involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of a thiazole precursor followed by bromination and chlorination steps. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels. These synthetic strategies are essential for producing sufficient quantities of the compound for both research and potential clinical applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 4-(3-Bromophenyl)-2-chlorothiazole. Molecular modeling studies have helped researchers predict its interactions with biological targets and optimize its pharmacological properties. These computational approaches complement traditional experimental methods and provide valuable insights into the compound's mechanism of action.

In conclusion, 4-(3-Bromophenyl)-2-chlorothiazole (CAS No. 1188037-87-7) is a versatile and promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications, this molecule is likely to play an important role in the development of novel drugs targeting various diseases.